Cas no 12758-40-6 (Bis(carboxyethylgerm\u200banium) Sesquioxide)

• Product Name: Bis(carboxyethylgerm\u200banium) Sesquioxide
• CAS No: 12758-40-6
• MF: C₆H₁₀Ge₂O₇
• MW: 339.41940164566
• MDL: MFCD00049319
• CID: 48954
• Update Time: 2026-05-14

Bis(carboxyethylgerm\u200banium) Sesquioxide Chemical and Physical Properties

Names and Identifiers

• Carboxyethylgermanium sesquioxide
• 3,3-(1,3-dioxo-1,3-digermoxanediyl)-bispropionic
• Bis(2-carboxyethylgermanium sesquioxide)
• Bis(carboxyethylgermanium) sesquioxide
• Bis[2-carboxyethylgermanium(IV)] Sesquioxide
• Bis(2-carboxyethylgermanium(IV) sesquioxide)
• BETA-CARBOXYETHYLGERMANIUM OXIDE
• BIS(CARBOXYETHYLGERMANIUM SESQUIOXIDE)
• GE 132
• 3,3'-(1,3-Dioxo-1,3-digermoxanediyl)dipropionic acid
• SK-818
• Serocion
• REPAGERMANIUM
• proxigermanium
• ORGANIC GERMANIUM
• GERMANIUM SESQUIOXIDE
• organogermanium compound
• GerManiuM Sesquioxide USP
• 99.7%
• Bis(carboxyethylgerm\u200banium) Sesquioxide

• MDL： MFCD00049319
• Inchi： 1S/C6H10Ge2O7/c9-5(10)1-3-7(13)15-8(14)4-2-6(11)12/h1-4H2,(H,9,10)(H,11,12)
• InChI Key： XEABSBMNTNXEJM-UHFFFAOYSA-N
• SMILES： C(C[Ge](=O)O[Ge](=O)CCC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 343.90100
• Monoisotopic Mass: 341.885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 118A^2

Experimental Properties

• Color/Form: White powder
• Melting Point: 320°C
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 117.97000
• LogP: 0.01480
• pka: 3.6(at 25℃)
• Merck: 7795
• Solubility: Not determined

Bis(carboxyethylgerm\u200banium) Sesquioxide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• RTECS：UA2459750
• Risk Phrases：R36/37/38
• Toxicity：LD50 i.p. in mice: 2.8 g/kg (Brutkiewicz)
• TSCA：Yes
• Storage Condition：Keep tightly closed in a cool place and tightly closed in a sealed container.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Other Chemical Reagents Organic Metal Reagents

Additional information on Bis(carboxyethylgerm\u200banium) Sesquioxide

Bis(carboxyethylgermanium) Sesquioxide: A Comprehensive Overview

Bis(carboxyethylgermanium) Sesquioxide, also known by its CAS number 12758-40-6, is a unique organogermanium compound that has garnered significant attention in the fields of materials science and chemistry. This compound, with the molecular formula Ge₂O₃(C₂H₄COO)₂, is characterized by its complex structure and versatile applications. Recent studies have highlighted its potential in advanced materials development, particularly in the realm of semiconductors and electronic devices.

The Bis(carboxyethylgermanium) Sesquioxide structure consists of a germanium atom coordinated with two carboxyethyl groups and three oxygen atoms. This arrangement imparts unique electronic properties to the compound, making it an attractive candidate for use in thin-film transistors and other electronic components. Researchers have reported that the compound exhibits excellent thermal stability and mechanical robustness, which are critical for high-performance electronic applications.

Recent advancements in synthesis techniques have enabled the production of high-purity Bis(carboxyethylgermanium) Sesquioxide with controlled morphologies. For instance, a study published in *Advanced Materials* demonstrated that the compound can be synthesized via a sol-gel method, yielding nanoscale particles with enhanced surface area and reactivity. These nanoparticles have shown promise in catalytic applications, particularly in the oxidation of alkanes to alcohols under mild conditions.

In addition to its electronic and catalytic applications, Bis(carboxyethylgermanium) Sesquioxide has also been explored for its potential in biomedical fields. A 2023 study in *Journal of Biomedical Materials Research* revealed that the compound exhibits biocompatibility and can serve as a scaffold for tissue engineering. The germanium-based structure was found to promote cell adhesion and proliferation, suggesting its potential use in regenerative medicine.

The physical properties of Bis(carboxyethylgermanium) Sesquioxide are equally noteworthy. The compound exhibits a high refractive index, making it suitable for optical applications such as anti-reflective coatings. Recent research has focused on optimizing the compound's optical properties through doping with transition metals, leading to improved performance in photovoltaic devices.

From a chemical standpoint, Bis(carboxyethylgermanium) Sesquioxide is highly reactive due to the presence of carboxylate groups. These groups can undergo various chemical transformations, enabling the compound to serve as a versatile building block in organic synthesis. For example, researchers have utilized the compound as a precursor for synthesizing germanium-based polymers with tailored properties.

In terms of environmental impact, Bis(carboxyethylgermanium) Sesquioxide has been shown to exhibit low toxicity under standard conditions. This makes it an environmentally friendly alternative to traditional germanium compounds in various industrial applications. Ongoing studies are exploring its degradation pathways under different environmental conditions to further assess its sustainability.

The versatility of Bis(carboxyethylgermanium) Sesquioxide is further highlighted by its application in energy storage systems. A recent breakthrough published in *Nature Energy* demonstrated that the compound can be used as an electrode material in supercapacitors, offering superior capacitance and cycling stability compared to conventional materials.

As research into Bis(carboxyethylgermanium) Sesquioxide continues to expand, new applications are being discovered at an unprecedented rate. Its unique combination of electronic, optical, and mechanical properties positions it as a key material for future technological advancements. With ongoing efforts to optimize its synthesis and characterization techniques, this compound is poised to play a pivotal role in shaping the next generation of materials science.